
Technical Guide: 4-(Benzyloxy)-2-bromo-1-
methylbenzene and its Isomers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-(Benzyloxy)-2-bromo-1-

methylbenzene

Cat. No.: B1337804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Benzyloxy)-2-bromo-1-
methylbenzene and its structural isomers. This versatile class of brominated aromatic

compounds serves as a crucial building block in organic synthesis, particularly in the

development of novel pharmaceutical agents and advanced materials. This document outlines

commercial suppliers, physicochemical properties, a representative synthetic protocol, and key

applications in modern synthetic chemistry.

Commercial Availability
4-(Benzyloxy)-2-bromo-1-methylbenzene and its isomers are available from a range of

commercial suppliers. It is crucial to note the specific isomer required for your application, as

the position of the bromo and methyl substituents significantly influences reactivity. The three

primary isomers are distinguished by their CAS numbers.

Table 1: Commercial Suppliers of 4-(Benzyloxy)-bromo-methylbenzene Isomers
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Isomer CAS Number Supplier(s)

4-(Benzyloxy)-2-bromo-1-

methylbenzene
60710-40-9

Aaron Chemicals[1],

BLDpharm[2], 2a biotech[3],

Ambeed[4], LabSolutions[5]

4-(Benzyloxy)-1-bromo-2-

methylbenzene
17671-75-9

ChemScene[6], Sigma-Aldrich,

Shanghai Macklin Biochemical

Co., Ltd[7]

1-(Benzyloxy)-2-bromo-4-

methylbenzene
2830-53-7

Alachem Co., Ltd.[8], Sigma-

Aldrich, CymitQuimica[9]

Physicochemical Properties
The physicochemical properties of these isomers are critical for their handling, storage, and

application in chemical reactions. The following table summarizes key computed and reported

properties.

Table 2: Physicochemical Properties of 4-(Benzyloxy)-bromo-methylbenzene Isomers

Property

4-(Benzyloxy)-2-
bromo-1-
methylbenzene
(CAS: 60710-40-9)

4-(Benzyloxy)-1-
bromo-2-
methylbenzene
(CAS: 17671-75-9)

1-(Benzyloxy)-2-
bromo-4-
methylbenzene
(CAS: 2830-53-7)

Molecular Formula C₁₄H₁₃BrO[1][2] C₁₄H₁₃BrO[6] C₁₄H₁₃BrO[8]

Molecular Weight 277.16 g/mol [2][10] 277.16 g/mol 277.16 g/mol [8]

Appearance Not specified
White to light yellow

crystalline powder
Solid

Purity ≥97% (typical) ≥98% (typical)[11] ≥96% (typical)

Melting Point Not specified 45-49 °C Not specified

Boiling Point Not specified 306.4 °C Not specified

Storage
2-8°C, Sealed in

dry[2]
Room temperature

Sealed in dry, room

temperature
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Synthetic Protocols
While specific, detailed experimental protocols for the synthesis of each isomer are not readily

available in peer-reviewed literature, a generalized and plausible synthetic approach can be

derived from established organic chemistry reactions for structurally similar compounds. The

following protocol describes a representative Williamson ether synthesis to introduce the

benzyloxy group onto a brominated cresol precursor.

General Experimental Protocol: Synthesis of 4-
(Benzyloxy)-2-bromo-1-methylbenzene
Materials:

2-Bromo-4-methylphenol

Benzyl bromide

Potassium carbonate (K₂CO₃) or another suitable base

Acetone or Dimethylformamide (DMF) as solvent

Ethyl acetate

Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Standard laboratory glassware

Procedure:

Reaction Setup: To a solution of 2-bromo-4-methylphenol (1.0 equivalent) in acetone or DMF,

add potassium carbonate (1.5 equivalents).

Addition of Benzyl Bromide: Stir the mixture at room temperature and add benzyl bromide

(1.1 equivalents) dropwise.
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Reaction Monitoring: Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C)

and monitor the progress by thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature and quench with

water.

Extraction: Extract the aqueous layer with ethyl acetate.

Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous

sodium sulfate, and filter.

Purification: Concentrate the organic phase under reduced pressure. Purify the crude

product by column chromatography on silica gel to yield the desired 4-(Benzyloxy)-2-
bromo-1-methylbenzene.

Applications in Organic Synthesis
The primary utility of 4-(Benzyloxy)-2-bromo-1-methylbenzene and its isomers lies in their

application as versatile intermediates in the synthesis of more complex molecules. The

presence of a bromine atom makes them ideal substrates for various palladium-catalyzed

cross-coupling reactions, which are fundamental transformations in modern drug discovery and

materials science.

Key Reactions:
Suzuki-Miyaura Coupling: The carbon-bromine bond can be readily coupled with a variety of

boronic acids or esters to form new carbon-carbon bonds, enabling the synthesis of biaryl

and other complex structures.[12][13]

Buchwald-Hartwig Amination: This reaction allows for the formation of carbon-nitrogen

bonds, a crucial step in the synthesis of many pharmaceutically active compounds.

Sonogashira Coupling: The formation of carbon-carbon triple bonds can be achieved through

coupling with terminal alkynes.

The benzyloxy group serves as a protecting group for the phenol, which can be deprotected at

a later synthetic stage if required. The methyl group can also influence the electronic properties
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and steric environment of the aromatic ring.

Logical Workflow: Suzuki-Miyaura Cross-Coupling
The following diagram illustrates a generalized workflow for a Suzuki-Miyaura cross-coupling

reaction, a key application for this class of compounds in the synthesis of biaryl derivatives.

4-(Benzyloxy)-2-bromo-
1-methylbenzene

Suzuki-Miyaura
Cross-Coupling

Aryl Boronic Acid
(R-B(OH)₂)

Pd Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃, Na₂CO₃)

Solvent
(e.g., Toluene/H₂O)

Biaryl Product

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8. 2830-53-7 | 1-(benzyloxy)-2-bromo-4-methylbenzene - Alachem Co., Ltd. [alachem.co.jp]
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10. 4-(Benzyloxy)-2-bromo-1-methylbenzene | C14H13BrO | CID 10891140 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. 4-(Benzyloxy)-1-broMo-2-Methylbenzene, CasNo.17671-75-9 Shanghai chamflyer
chemicals Co., Ltd(expird) China (Mainland) [chamflyer.lookchem.com]

12. benchchem.com [benchchem.com]

13. nbinno.com [nbinno.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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